Cas no 917896-50-5 (Pyrimidine, 4,6-dichloro-2-ethyl-5-iodo-)

• Product Name: Pyrimidine, 4,6-dichloro-2-ethyl-5-iodo-
• CAS No: 917896-50-5
• MF: C₆H₅Cl₂IN₂
• MW: 302.92777132988
• CID: 782968
• PubChem ID: 59405059
• Update Time: 2025-04-19

Pyrimidine, 4,6-dichloro-2-ethyl-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-ethyl-5-iodo-
• 4,6-dichloro-2-ethyl-5-iodopyrimidine
• DTXSID20731889
• AKOS015660686
• 917896-50-5
• IBTPVCMGKMPPBE-UHFFFAOYSA-N
• 4,6-dichloro-2-ethyl-5-iodo-pyrimidine
• SCHEMBL3111399

• Inchi： 1S/C6H5Cl2IN2/c1-2-3-10-5(7)4(9)6(8)11-3/h2H2,1H3
• InChI Key： IBTPVCMGKMPPBE-UHFFFAOYSA-N
• SMILES： IC1C(=NC(CC)=NC=1Cl)Cl

Computed Properties

• Exact Mass: 301.88745g/mol
• Monoisotopic Mass: 301.88745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų